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Compound of Interest

Compound Name: Tricadmium

Cat. No.: B15196845

An In-depth Technical Guide to the Phase Diagrams and Thermodynamic Properties of
Cadmium Alloys

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase diagrams and
thermodynamic properties of key cadmium alloys. Understanding these fundamental
characteristics is crucial for the development and application of materials in various scientific
and industrial fields. While cadmium alloys are not directly used in drug formulations,
knowledge of their properties can be relevant for professionals in drug development who work
with medical devices, delivery systems, or diagnostic equipment that may contain these
materials.

Introduction to Cadmium Alloys

Cadmium, a soft, bluish-white metal, forms alloys with a wide range of other elements, resulting
in materials with diverse physical and chemical properties. The behavior of these alloys,
particularly their phase stability and thermodynamic characteristics, is critical for their
processing and performance. A phase diagram graphically represents the physical states of an
alloy system under different conditions of temperature, pressure, and composition.
Thermodynamic properties, such as enthalpy, entropy, and Gibbs free energy of mixing, govern
the formation and stability of these phases.
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Binary Cadmium Alloy Phase Diagrams

Binary alloys are fundamental to understanding more complex multi-component systems. The
following sections summarize the phase diagrams of several common binary cadmium alloys.

Cadmium-Lead (Cd-Pb) System

The Cd-Pb system is a simple eutectic type with limited solid solubility.[1] The two metals are
completely miscible in the liquid state but are nearly insoluble in each other in the solid state.[1]

Feature Temperature (°C) Composition (wt.% Pb)
Melting Point of Cd 321 0

Melting Point of Pb 327 100

Eutectic Point 248 82.6

Cadmium-Tin (Cd-Sn) System

The Cd-Sn system is also a simple eutectic system. Cadmium alloyed with tin can produce
solders with significantly greater tensile strength than common solders.[2] The addition of
cadmium to tin also lowers the melting point.[2]

Feature Temperature (°C) Composition (wt.% Sn)
Melting Point of Cd 321 0

Melting Point of Sn 232 100

Eutectic Point 177 67.8

Cadmium-Bismuth (Cd-Bi) System

The Cadmium-Bismuth system is a eutectic system where the two metals are completely
soluble in the liquid state but practically insoluble in the solid state.[3]
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Feature Temperature (°C) Composition (wt.% Bi)
Melting Point of Cd 321 0

Melting Point of Bi 271 100

Eutectic Point 144 - 146 60

Cadmium-Zinc (Cd-Zn) System

The Cd-Zn system is a eutectic system. These alloys are noted for their use as solders that
provide excellent corrosion resistance.[4]

Feature Temperature (°C) Composition (wt.% Zn)
Melting Point of Cd 321 0

Melting Point of Zn 419 100

Eutectic Point 266 174

Cadmium-Antimony (Cd-Sh) System

The Cd-Sb system is more complex, featuring the formation of an intermetallic compound,
CdSb.[5]

Feature Temperature (°C) Composition (at.% Sb)
Melting Point of Cd 321 0

Melting Point of Sb 630 100

Eutectic Point (Cd-CdSb) 290 46.5

Congruent Melting of CdSb 456 50

Eutectic Point (CdSb-Sb) 445 68

Thermodynamic Properties of Cadmium Alloys
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The thermodynamic properties of cadmium alloys, such as the enthalpy and entropy of mixing,
provide insight into the nature of atomic interactions and the stability of the alloy phases.

Enthalpy of Mixing (AHmMIX)

The enthalpy of mixing is the heat absorbed or released upon the formation of an alloy from its
constituent elements. A negative AHmix indicates an exothermic reaction and a tendency
towards ordering or compound formation. A positive AHmix signifies an endothermic reaction
and a tendency towards clustering or segregation. For many binary liquid alloys, the enthalpy
of mixing data can be obtained from databases compiled using methods like the Calculation of
Phase Diagrams (CALPHAD).[6]

Entropy of Mixing (ASmix)

The entropy of mixing is a measure of the randomness or disorder in the alloy. For an ideal
solution, the entropy of mixing is always positive, favoring the formation of a disordered solid
solution. Deviations from ideal behavior can provide information about ordering or clustering in
the alloy. For instance, in complex-forming binary liquid alloys like Cd-Na and Cd-Mg, the
entropy of mixing can be computed using models like the quasi-lattice chemical model.[7]

Activity

The activity of a component in an alloy is a measure of its effective concentration, and it reflects
the deviation from ideal behavior. The activity of cadmium in liquid Cd-Pb-Sn alloys has been
investigated using electromotive force (emf) techniques.[8]

Experimental Protocols for Characterization

The determination of phase diagrams and thermodynamic properties of cadmium alloys relies
on a variety of experimental techniques.

Thermal Analysis (DTA/DSC)

Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC) are primary
techniques for determining phase transition temperatures.

Methodology:
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o Sample Preparation: A small, accurately weighed sample of the cadmium alloy is placed in a
crucible (e.g., alumina). A reference material with no thermal events in the temperature range
of interest is placed in an identical crucible.

e Heating and Cooling: The sample and reference are heated and cooled at a controlled,
constant rate in an inert atmosphere (e.g., argon).

o Temperature Measurement: The temperature of the sample and the temperature difference
between the sample and the reference are continuously monitored.

o Data Analysis: Phase transitions, such as melting or solidification, result in the release or
absorption of heat, which is detected as a change in the temperature difference. The onset
temperatures of these thermal events are used to construct the phase diagram.

X-ray Diffraction (XRD)

XRD is used to identify the crystal structures of the phases present in an alloy at different
temperatures.

Methodology:

o Sample Preparation: Alloy samples are prepared with varying compositions. They are
annealed at specific temperatures for a sufficient time to reach equilibrium and then
guenched to preserve the high-temperature phases at room temperature.

e Data Collection: The powdered or solid samples are exposed to a monochromatic X-ray
beam. The diffracted X-rays are detected at various angles.

» Phase Identification: The resulting diffraction pattern, a plot of intensity versus diffraction
angle (20), is a fingerprint of the crystal structures present. By comparing the pattern to
databases, the phases can be identified.

o Lattice Parameter Measurement: Precise measurements of the diffraction peak positions
allow for the determination of the lattice parameters of the phases. In a two-phase region of
a binary system, the lattice parameters of the two phases remain constant as the overall
composition changes, according to the phase rule.
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Knudsen Effusion Mass Spectrometry (KEMS)

KEMS is a powerful technique for determining the thermodynamic properties of alloys by
measuring the vapor pressures of the constituent elements.[9][10][11]

Methodology:

Sample Placement: A sample of the alloy is placed in a Knudsen cell, which is a small,
thermally stable container with a tiny orifice.

» High-Temperature Vaporization: The cell is heated in a high-vacuum chamber, causing the
alloy components to vaporize and effuse through the orifice as a molecular beam.

e Mass Spectrometry: The effused vapor is ionized, and the ions are separated based on their
mass-to-charge ratio by a mass spectrometer.

o Data Analysis: The ion intensities are proportional to the partial pressures of the
corresponding species in the Knudsen cell. From these partial pressures, thermodynamic
activities and other properties like the Gibbs energy, enthalpy, and entropy of mixing can be
calculated.[10]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of a

binary alloy phase diagram.
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Caption: Generalized workflow for determining the phase diagram and thermodynamic
properties of a binary alloy system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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